5-(Oxan-4-yl)furan-2-carbaldehyde

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-(oxan-4-yl)furan-2-carbaldehyde
• InChI: InChI=1S/C10H12O3/c11-7-9-1-2-10(13-9)8-3-5-12-6-4-8/h1-2,7-8H,3-6H2
• InChI Key: LTNLQLQZTKCCFG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC=C(O2)C=O

Description

5-(Oxan-4-yl)furan-2-carbaldehyde is a furan-derived aldehyde featuring a tetrahydrofuran (oxane) ring substitution at the 5-position of the furan core. Such compounds are often explored in pharmaceutical and materials science due to the tunability of their substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Oxan-4-yl)furan-2-carbaldehyde can be achieved through several methods. One common approach involves the Vilsmeier-Haack reaction, where furan is treated with DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the formyl group at the 2-position of the furan ring . The oxane ring can be introduced through subsequent reactions involving appropriate reagents and conditions.

Industrial Production Methods

While specific industrial production methods for 5-(Oxan-4-yl)furan-2-carbaldehyde are not well-documented, the general principles of large-scale organic synthesis apply. These include optimizing reaction conditions for yield and purity, using cost-effective reagents, and ensuring safety and environmental compliance.

Chemical Reactions Analysis

Types of Reactions

5-(Oxan-4-yl)furan-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The furan ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: 5-(Oxan-4-yl)furan-2-carboxylic acid.

Reduction: 5-(Oxan-4-yl)furan-2-methanol.

Substitution: Various substituted furan derivatives depending on the electrophile used.

Scientific Research Applications

5-(Oxan-4-yl)furan-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-(Oxan-4-yl)furan-2-carbaldehyde depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The furan ring can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Nitro-Substituted Derivatives

• 5-(4-Nitrophenyl)furan-2-carbaldehyde (CAS 7147-77-5) :

  • Properties : Yellow crystalline solid with a melting point of 204–206°C, boiling point of 406.8°C, and density of 1.348 g/cm³. The nitro group enhances thermal stability and polarity, making it suitable for applications requiring high-temperature resistance .
  • Thermodynamics : Standard molar combustion enthalpy (ΔcH°m) and formation enthalpy (ΔfH°m) were experimentally determined using bomb calorimetry, aiding in process optimization for synthesis and purification .

• 5-(2-Nitrophenyl)-furan-2-carbaldehyde :

  • Exhibits lower sublimation enthalpy compared to its 3- and 4-nitro isomers due to steric hindrance from the ortho-substituted nitro group, as shown by Knudsen effusion studies .

Halogen-Substituted Derivatives

• 5-(4-Chloro-2-fluorophenyl)furan-2-carbaldehyde (CAS 591224-05-4) :
  • Used as a pharmaceutical intermediate. Halogen atoms increase electrophilicity, enhancing reactivity in cross-coupling reactions .

Hydroxymethyl and Ether Derivatives

• 5-(Hydroxymethyl)furan-2-carbaldehyde :
  • Demonstrates antioxidant and anti-inflammatory activity, as observed in hazelnut extracts and traditional medicine formulations. Its hydroxymethyl group facilitates hydrogen bonding, enhancing solubility in polar solvents .
• 5-(Methoxymethyl)furan-2-carbaldehyde (CAS 1917-64-2) :
  • The methoxymethyl group reduces reactivity compared to aldehydes with electron-withdrawing substituents, as evidenced by its classification as a Category 4 oral toxin (H302) .

Heterocyclic Ring Variants

Thermodynamic and Physical Properties

Table 1 summarizes key data for selected compounds:

Compound	Molecular Weight (g/mol)	Melting Point (°C)	ΔcH°m (kJ/mol)	ΔfH°m (kJ/mol)	Key Application
5-(4-Nitrophenyl)-furan-2-carbaldehyde	217.16	204–206	-3560 ± 12	-195 ± 2	High-temperature processes
5-(Hydroxymethyl)furan-2-carbaldehyde	126.11	Not reported	Not reported	Not reported	Antioxidant/anti-inflammatory agents
5-(Methoxymethyl)furan-2-carbaldehyde	140.14	Not reported	Not reported	Not reported	Lab reagent
5-(2,4-Dichlorophenyl)furan-2-carbaldehyde	241.07	Not reported	Not reported	Not reported	Pharmaceutical intermediate

Biological Activity

5-(Oxan-4-yl)furan-2-carbaldehyde is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

5-(Oxan-4-yl)furan-2-carbaldehyde features a furan ring linked to a tetrahydrofuran moiety, which may contribute to its unique pharmacological properties. The presence of the aldehyde functional group enhances its reactivity, allowing for various interactions with biological targets.

Antimicrobial Activity

Research has indicated that compounds similar to 5-(Oxan-4-yl)furan-2-carbaldehyde exhibit notable antimicrobial properties. For instance, furan derivatives have been shown to inhibit the growth of various bacterial strains. A study found that furan-2-carboxylic acids effectively inhibited bacterial swarming and swimming at low concentrations, demonstrating their potential as antibacterial agents .

Table 1: Antimicrobial Activity of Furan Derivatives

Compound Name	Bacterial Strain	Inhibition Concentration (µg/L)	Activity Level
5-Hydroxymethylfuran-2-carboxylic acid	Escherichia coli K12	1.8	Significant Inhibition
Furan-2-carboxylic acid	Pseudomonas aeruginosa	2.3	Moderate Inhibition

Cytotoxicity Studies

Cytotoxicity assessments are crucial for evaluating the safety profile of new compounds. For example, derivatives of furan have shown varying levels of cytotoxicity in different cell lines. A study on related compounds indicated that while some exhibited low cytotoxicity (CC50 > 100 µM), others showed promising inhibitory effects against cancer cell lines .

The biological activity of 5-(Oxan-4-yl)furan-2-carbaldehyde may be attributed to its interaction with specific molecular targets. It is hypothesized that the compound could bind to enzymes or receptors involved in critical metabolic pathways, altering their activity and leading to therapeutic effects. Molecular docking studies could provide insights into these interactions.

Case Studies

• Antibacterial Efficacy : A study demonstrated that furan derivatives significantly inhibited the growth of Escherichia coli and other Gram-negative bacteria. The results indicated that these compounds could serve as lead candidates for developing new antibiotics .
• Anticancer Potential : Another investigation focused on the anticancer properties of furan-based compounds, revealing that certain derivatives displayed potent activity against specific cancer cell lines while maintaining low toxicity levels .